1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol

• IUPAC Name: 1-[1-[(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-4-yl]piperidin-3-ol
• InChI: InChI=1S/C18H25N5O2/c24-15-4-3-9-23(12-15)14-6-10-22(11-7-14)13-17-20-18(21-25-17)16-5-1-2-8-19-16/h1-2,5,8,14-15,24H,3-4,6-7,9-13H2
• InChI Key: OFPHECIWQKFUBS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=NC(=NO3)C4=CC=CC=N4)O
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol

Description

1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol, also known as PBD-150, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as sigma-1 receptor ligands, which have been shown to have a wide range of pharmacological effects.

Mechanism of Action

1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol acts as a sigma-1 receptor agonist, which is thought to be the primary mechanism of its pharmacological effects. The sigma-1 receptor is a protein that is found in high concentrations in the central nervous system, and is involved in a wide range of physiological processes.
Biochemical and Physiological Effects:
1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol has been shown to have a wide range of biochemical and physiological effects, including the ability to enhance neuronal survival and reduce inflammation. It has also been shown to improve cognitive function and memory, as well as reduce anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of 1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol is its relatively low toxicity, which makes it a useful compound for in vitro and in vivo studies. However, its potency and selectivity for the sigma-1 receptor may limit its usefulness in certain types of experiments.

Future Directions

There are several potential future directions for research on 1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of interest is its potential use as an analgesic, as sigma-1 receptor agonists have been shown to have analgesic effects. Additionally, further research is needed to better understand the mechanism of action of 1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol, as well as its potential side effects and limitations.

Synthesis Methods

The synthesis of 1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol involves several steps, starting with the reaction of 2-bromo-5-chloropyridine with sodium azide to form 2-azido-5-chloropyridine. This compound is then reacted with ethyl 2-bromoacetate to form 2-ethoxycarbonyl-5-azidopyridine, which is subsequently reacted with hydrazine hydrate to form 3-(2-pyridinyl)-1,2,4-oxadiazole. This compound is then reacted with 1,4'-bipiperidine-3-carboxaldehyde to form 1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol.

Scientific Research Applications

1'-{[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl}-1,4'-bipiperidin-3-ol has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. It has been shown to have neuroprotective effects, as well as the ability to enhance cognitive function and memory.